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2,3,6,7,10,11-

Hexamethoxytriphenylene

Cat. No.: B1308117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,6,7,10,11-Hexamethoxytriphenylene (HMTP) is a disc-shaped polycyclic aromatic

hydrocarbon with a triphenylene core symmetrically substituted with six methoxy groups. This

unique structure imparts a range of interesting physical and chemical properties, making it a

valuable molecule in materials science and a subject of interest in medicinal chemistry. Its

planar nature and electron-rich core facilitate π-π stacking, leading to self-assembly into

columnar structures, which is a key characteristic for its application in liquid crystals and

organic electronics. Furthermore, HMTP serves as a crucial precursor for the synthesis of

2,3,6,7,10,11-hexahydroxytriphenylene (HHTP), a versatile building block for metal-organic

frameworks (MOFs) and covalent organic frameworks (COFs). This guide provides a

comprehensive overview of the properties, synthesis, and applications of HMTP, with a focus

on quantitative data and detailed experimental protocols.

Core Properties of 2,3,6,7,10,11-
Hexamethoxytriphenylene
This section summarizes the key physical, chemical, and electronic properties of HMTP. The

data has been compiled from various sources to provide a comprehensive overview.
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Physicochemical Properties
Property Value Reference

Molecular Formula C₂₄H₂₄O₆ [1]

Molecular Weight 408.44 g/mol [1]

CAS Number 808-57-1 [1]

Appearance Pale grey to brown powder [2]

Melting Point Not available [2]

Boiling Point Not available

Solubility
Soluble in chloroform and

other organic solvents.
[3]

Spectroscopic Properties
Property Value Reference

¹H NMR (CDCl₃)
δ 7.76 (s, 6H, aromatic), 4.12

(s, 18H, -OCH₃)
[3]

¹³C NMR (CDCl₃) δ 148.9, 123.3, 104.4, 56.2 [3]

UV-Vis Absorption Data not available

Fluorescence Emission Data not available

Synthesis of 2,3,6,7,10,11-Hexamethoxytriphenylene
The most common method for the synthesis of HMTP is the oxidative trimerization of 1,2-

dimethoxybenzene (veratrole).

Experimental Protocol: Oxidative Trimerization of
Veratrole
This protocol is adapted from a reported synthesis of HMTP.[3]

Materials:
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1,2-dimethoxybenzene (veratrole)

Anhydrous iron(III) chloride (FeCl₃)

Dichloromethane (CH₂Cl₂)

Methanol (CH₃OH)

Ethanol (C₂H₅OH)

Procedure:

To a solution of anhydrous FeCl₃ (14.6 g, 90.0 mmol) in CH₂Cl₂ (100 mL) under a nitrogen

atmosphere, add veratrole (3.82 mL, 4.15 g, 30.0 mmol).

Stir the reaction mixture at room temperature for 90 minutes.

Pour the reaction mixture into methanol (200 mL) to precipitate the product.

Allow the mixture to stand in a freezer overnight to complete precipitation.

Isolate the solid product by filtration.

Wash the solid with ethanol (2 x 10 mL) and then with methanol (3 x 10 mL).

Dry the product in vacuo to obtain HMTP as a pale grey powder.

Yield: 1.90 g (47%).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Work-up

1,2-Dimethoxybenzene (Veratrole)

Oxidative Trimerization
(Room Temperature, 90 min, N₂ atm)Anhydrous FeCl₃

Dichloromethane (CH₂Cl₂)

Precipitation in Methanol Filtration Washing with Ethanol and Methanol Drying in vacuo 2,3,6,7,10,11-Hexamethoxytriphenylene (HMTP)

Click to download full resolution via product page

Synthesis workflow for 2,3,6,7,10,11-Hexamethoxytriphenylene.

Applications of 2,3,6,7,10,11-
Hexamethoxytriphenylene
HMTP's unique molecular structure makes it a versatile material with applications in several

fields.

Liquid Crystals
While HMTP itself is a precursor to liquid crystalline materials, its derivatives, particularly those

with longer alkoxy chains, exhibit discotic liquid crystal properties. These materials can self-

assemble into columnar phases, which are of interest for applications in electronic devices

such as displays and sensors. However, specific phase transition temperatures and enthalpy

data for HMTP are not readily available in the literature.

Organic Electronics
HMTP has been investigated as a cathode material in lithium-ion batteries.[4][5] Its

electrochemical properties allow for reversible redox reactions, making it a candidate for energy

storage applications.
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Parameter Value Reference

Theoretical Specific Capacity ~66 mAh/g [4]

Average Redox Voltage 3.7 V [4]

Current Density for Full

Capacity
Up to 3 C [2][4]

Capacity Retention >95% after 50 cycles at 1 C [4]

Precursor for Hexahydroxytriphenylene (HHTP)
HMTP is a key starting material for the synthesis of 2,3,6,7,10,11-hexahydroxytriphenylene

(HHTP) via demethylation. HHTP is a highly valuable building block for the construction of

porous materials like MOFs and COFs due to its ability to coordinate with metal ions and form

extended hydrogen-bonded networks.

This protocol describes the conversion of HMTP to HHTP.[4]

Materials:

2,3,6,7,10,11-Hexamethoxytriphenylene (HMTP)

Boron tribromide (BBr₃)

Anhydrous Dichloromethane (CH₂Cl₂)

Water

Procedure:

Suspend HMTP (600 mg, 1.47 mmol) in anhydrous CH₂Cl₂ (30 mL) at -80 °C under

continuous stirring.

Slowly add a solution of BBr₃ (2.57 g, 0.01 mol) in anhydrous CH₂Cl₂ (24 mL) dropwise.

Allow the reaction mixture to stir overnight while naturally warming to room temperature.
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Quench the reaction by adding water (10 mL).

Remove the dichloromethane by rotary evaporation to yield HHTP.

Reactants

Reaction Work-up

2,3,6,7,10,11-Hexamethoxytriphenylene (HMTP)

Demethylation
(-80 °C to Room Temp, Overnight)Boron Tribromide (BBr₃)

Anhydrous Dichloromethane

Quenching with Water Rotary Evaporation 2,3,6,7,10,11-Hexahydroxytriphenylene (HHTP)

Click to download full resolution via product page

Demethylation of HMTP to HHTP.

Relevance to Drug Development
While HMTP itself is not a therapeutic agent, its derivative, HHTP, has been investigated for its

biological activity. A study on the cytotoxicity of HHTP against various human cancer cell lines

used HMTP as a precursor and a comparative compound.[4][6] The study found that HHTP

exhibited cytotoxic effects, and the methoxylated precursor, HMTP, was used to clarify the

contribution of the fused aromatic ring in the absence of the phenol group.[4] Although direct

biological activity data for HMTP is scarce, its role as a stable precursor to a biologically active

molecule makes it of interest to drug development professionals exploring polyphenol-based

therapeutic strategies. The methoxylated form, HMTP, was also shown to form a radical

species, suggesting the triphenylene core contributes to the reactivity.[4]

Conclusion
2,3,6,7,10,11-Hexamethoxytriphenylene is a molecule with significant potential in materials

science, particularly in the fields of liquid crystals and energy storage. Its well-defined synthesis

and versatile chemical nature as a precursor to HHTP further underscore its importance. While
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more research is needed to fully elucidate its photophysical properties and explore its potential

biological activities, the existing data clearly indicates that HMTP will continue to be a valuable

compound for researchers and scientists in various disciplines. This guide provides a solid

foundation of its known properties and protocols, serving as a valuable resource for its further

investigation and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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